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Compound of Interest

Compound Name: Gamma-CEHC

CAS No.: 178167-77-6

Cat. No.: B222908

Get Quote

Executive Summary
Gamma-CEHC (2,7,8-trimethyl-2-(beta-carboxyethyl)-6-hydroxychroman) is the primary water-

soluble metabolite of Gamma-Tocopherol (Vitamin E).[1][2] While often perceived as a benign

nutritional metabolite, in a research setting, it is frequently handled in concentrated forms,

dissolved in penetrating solvents (DMSO), or volatile carriers (Ethanol).

The Core Directive: Treat Gamma-CEHC waste not merely by its biological origin, but by its

physicochemical state and solvent matrix. Improper disposal compromises environmental

compliance (aquatic toxicity of chromanols) and laboratory safety (solvent flammability).

This guide provides a self-validating workflow for the segregation and disposal of Gamma-
CEHC, ensuring compliance with EPA (RCRA) and local EHS regulations.

Chemical Profile & Hazard Identification
Before disposal, you must validate the material's state. Gamma-CEHC is an amphiphilic

molecule; its disposal route is dictated heavily by the solvent system used in your assay.
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Table 1: Physicochemical & Hazard Profile

Parameter Specification Operational Implication

Compound Name Gamma-CEHC

Labeling requirement (do not

use abbreviations like "G-

CEHC" on waste tags).

CAS Number 178167-75-4
Required for waste manifest

profiling.

Molecular Weight 264.32 g/mol N/A

Physical State Waxy Solid or Oil (Pure)
Dispose as Solid Hazardous

Waste.

Solubility DMSO, Ethanol, Methanol
Solvent determines waste

stream (Flammable vs. Toxic).

Primary Hazards
Skin Irritant (H315), Eye Irritant

(H319)

PPE (Nitrile gloves) mandatory

during waste transfer.

Aquatic Toxicity Chronic Category 2 (H411)
Strict prohibition: Do not pour

down sink drains.

The "Self-Validating" Disposal Workflow
To ensure scientific integrity and safety, use this decision matrix. This system forces the

researcher to pause and identify the solvent before selecting the waste stream, preventing

common incompatibility accidents (e.g., mixing nitric acid digests with organic solvents).

Figure 1: Gamma-CEHC Disposal Decision Matrix
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Identify Gamma-CEHC Waste State

Solid / Waxy Residue? Liquid Solution?

Solid Chemical Waste Bin
(Yellow Bag/Tag)

Pure Substance / Contaminated Consumables

Identify Solvent Matrix

Organic Solvent
(DMSO, Ethanol, Methanol)

Aqueous Buffer / Media
(PBS, Cell Media)

Halogenated?
(DCM, Chloroform)

Biohazard Waste?
(Contains Human/Animal Fluids)

Halogenated Waste Carboy
(Separate Stream)

Yes

Non-Halogenated Organic
Waste Carboy

No (Ethanol, DMSO)

Biological Waste (Red Bag)
(If <0.1% Chemical)

Yes (Metabolite Study)

Chemical Waste Carboy
(If >0.1% or Toxic)

No (Stock Solution)

Click to download full resolution via product page

Caption: Operational logic flow for categorizing Gamma-CEHC waste based on physical state

and solvent composition. Note the critical divergence based on halogenation and biological

content.

Detailed Operational Protocols
Protocol A: Disposal of Solid Waste (Pure Compound &
Consumables)
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Applicability: Expired pure stocks, weighing boats, contaminated pipette tips, and dry silica

columns.

Segregation: Do not mix with general trash. Although Gamma-CEHC is a metabolite, in pure

form it is a chemical irritant.

Packaging: Collect in a dedicated "Solid Chemical Waste" container (typically a wide-mouth

HDPE drum or double-lined yellow bag box).

Labeling:

Constituent: "Gamma-CEHC Solid Debris"

Hazard Checkbox: Irritant, Toxic to Aquatic Life.[3]

Verification: Ensure no free-standing liquids are present in the solid waste bin (reactivity

risk).

Protocol B: Disposal of Organic Solutions (Stock Solutions)
Applicability: High-concentration stocks dissolved in DMSO, Ethanol, or Methanol.

The DMSO Factor: Gamma-CEHC is frequently dissolved in DMSO. DMSO is a skin penetrant

that can carry dissolved contaminants into the bloodstream.

Warning: Never mix DMSO waste with strong oxidizers (e.g., peroxides, nitric acid) as this

can lead to explosive exothermic reactions.

Container Selection: Use a narrow-mouth HDPE or Glass carboy rated for solvents.

Bulking Rule:

If solvent is Ethanol/Methanol: Pour into "Non-Halogenated Organic Solvents" carboy.

If solvent is Dichloromethane (DCM): Pour into "Halogenated Solvents" carboy.

Labeling:

List all components: e.g., "99% Ethanol, 1% Gamma-CEHC".
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Mark "Flammable" (due to solvent).

Protocol C: Biological Matrices (Urine/Plasma/Cell Media)
Applicability: Samples from metabolic studies containing excreted Gamma-CEHC.

Concentration Check:

Trace Levels (Metabolic Output): If the Gamma-CEHC is present only as a metabolic

product in urine or media, dispose of as Biological/Biohazard Waste (Red Bag/Bin)

according to BSL-2 standards.

Spiked Levels (Experimental): If media was spiked with high concentrations (>0.1% or

>1000 ppm) for toxicity studies, it must be treated as Chemical Waste (Aqueous Toxic) to

prevent environmental release.

Emergency Procedures: Spill Response
In the event of a spill, the response is dictated by the solvent, not just the Gamma-CEHC.

Table 2: Spill Response Matrix

Spill Type Immediate Action Absorbent Material Cleanup Disposal

Solid Powder
Dampen slightly to

prevent dust.

Wet paper towel or

inert pad.

Solid Chemical Waste.

[4]

Ethanol Solution
Eliminate ignition

sources.

Vermiculite or

Universal Pads.

Solid Chemical Waste

(Sealed).

DMSO Solution
Double Glove (Nitrile).

Do not touch.

Universal Absorbent

Pads.[3][4]

Solid Chemical Waste

(Sealed).

Spill Pathway Visualization:

Spill Occurs Assess Volume & Solvent Don PPE
(Double Nitrile + Goggles) Contain & Absorb Label & Dispose
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Caption: Linear response workflow for Gamma-CEHC spills. Speed and PPE are critical.

Regulatory Compliance & Grounding
EPA RCRA Status: Gamma-CEHC is not P-listed or U-listed. However, waste solutions often

exhibit the characteristic of Ignitability (D001) due to the carrier solvent (Ethanol).

Environmental Stewardship: As a chromanol, it degrades slowly. Prevent entry into storm

drains to protect aquatic ecosystems (H411).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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